2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-(6-oxo-4-phenylpyrimidin-1-yl)-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C17H15N3O2S/c21-16(18-10-14-7-4-8-23-14)11-20-12-19-15(9-17(20)22)13-5-2-1-3-6-13/h1-9,12H,10-11H2,(H,18,21)
• InChI Key: OSBBQTXJQUXMAH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCC3=CC=CS3
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

2-(6-oxo-4-phenyl-1,6-dihydropyrimidin-1-yl)-N-[(thiophen-2-yl)methyl]acetamide, commonly referred to as OXA-Thio, is an important small molecule that has been studied extensively in recent years due to its unique chemical structure, and its potential applications in scientific research. OXA-Thio is a heterocyclic compound containing both nitrogen and sulfur atoms. It is a derivative of pyrimidine, which is a six-membered ring containing two nitrogen atoms, and is related to the benzene ring. OXA-Thio is of particular interest due to its ability to bind to a variety of biological targets, and its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of OXA-Thio is still under investigation. However, it is believed that the compound binds to certain proteins in the body, which then triggers a cascade of biochemical reactions that can affect the body in various ways. OXA-Thio has been shown to bind to proteins involved in the regulation of cell growth and differentiation, as well as proteins involved in the regulation of cell death and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of OXA-Thio are still being studied. However, it has been shown to have a variety of effects on the body, including the regulation of cell growth and differentiation, the regulation of cell death and apoptosis, and the regulation of gene expression. OXA-Thio has also been shown to have anti-inflammatory and anti-cancer effects, and it has been shown to have potential applications in the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using OXA-Thio in laboratory experiments is its ability to bind to a variety of biological targets. This makes it an ideal tool for studying the effects of drugs and other compounds on the body. Additionally, OXA-Thio is relatively inexpensive and easy to synthesize, making it an attractive choice for laboratory experiments. One of the main limitations of OXA-Thio is that it can be difficult to control the concentration of the compound in laboratory experiments, as it can easily be degraded by light and heat.

Future Directions

The potential applications of OXA-Thio are still being studied, and there are a number of future directions that could be explored. One potential direction is to investigate the effects of OXA-Thio on other biological targets, such as enzymes and receptors. Additionally, further research could be done to investigate the effects of OXA-Thio on the immune system, and its potential applications in the treatment of various diseases. Finally, further research could be done to investigate the potential of OXA-Thio as an anti-cancer agent, and its potential use in the treatment of cancer.

Synthesis Methods

OXA-Thio can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of thiophen-2-ylmethyl acetate with 6-oxo-4-phenyl-1,6-dihydropyrimidine in the presence of a base, such as sodium hydroxide. This reaction results in the formation of OXA-Thio, which can then be purified by recrystallization.

Scientific Research Applications

OXA-Thio has been studied extensively in recent years due to its potential applications in scientific research. It has been used as a tool to study the structure and function of proteins, and its ability to bind to a variety of biological targets makes it an ideal tool for studying the effects of drugs and other compounds on the body. OXA-Thio has also been used to study the effects of environmental pollutants on the body, and to study the effects of certain diseases on the body.